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Compound of Interest

Compound Name: CGP46381

Cat. No.: B1668510 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling CGP46381. The following procedural

guidance outlines the necessary personal protective equipment (PPE), handling protocols,

storage conditions, and disposal methods to ensure a safe laboratory environment.

Compound Data Summary
For quick reference, the key quantitative data for CGP46381 is summarized in the table below.

Property Value Citations

Molecular Weight 219.26 g/mol [1]

Formula C₁₀H₂₂NO₂P [1]

CAS Number 123691-14-5 [1]

Appearance White solid [1]

Solubility Soluble to 100 mM in water

Storage Temperature Room Temperature (RT) [1]

Purity ≥98.00% [1]

IC₅₀ 4.9 μM (for GABA-B receptor) [2]
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Hazard Identification and Precautionary Measures
CGP46381 is classified with the following hazards.[3] All personnel must review the Safety

Data Sheet (SDS) thoroughly before handling.

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]

Mutagenicity: Suspected of causing genetic defects.[3]

Environmental Hazard: Harmful to aquatic life with long-lasting effects.[3]

Signal Word: Warning[3]

Key Precautionary Statements:

P201: Obtain special instructions before use.[3]

P202: Do not handle until all safety precautions have been read and understood.[3]

P261: Avoid breathing dust.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P273: Avoid release to the environment.[3]

Operational Handling Protocol
Follow these step-by-step procedures for the safe handling of CGP46381 from receipt to

disposal.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store the compound in a tightly closed container in a dry, well-ventilated area at

room temperature.[1][3] The compound is sensitive to air and light; handle and store under

an inert gas.[3]
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Labeling: Ensure the container is clearly labeled with the compound name and all relevant

hazard warnings.

Personal Protective Equipment (PPE)
All handling of CGP46381, especially when dealing with the solid form, must be conducted

within a certified chemical fume hood.[3] The following PPE is mandatory:

PPE Category Specification

Eye/Face Protection

ANSI Z87.1-compliant safety glasses or

goggles.[3] A face shield may be required for

splash hazards.

Skin Protection
Chemical-resistant gloves (e.g., Nitrile rubber,

KCL 741 Dermatril® L or equivalent).[3]

Body Protection
A fully buttoned laboratory coat. Consider a

chemical-resistant apron for larger quantities.[3]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved particulate respirator is

required.[3]

Weighing and Solution Preparation
Work Area Preparation: Designate a specific area within a fume hood for handling. Cover the

work surface with absorbent, disposable bench paper.

Weighing:

Perform all weighing operations within the fume hood to minimize dust inhalation.

Use a dedicated set of spatulas and weighing boats.

Handle the solid compound gently to avoid generating dust.

Solution Preparation:
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Add the solvent (e.g., water) to the weighed CGP46381 solid slowly to avoid splashing.

If sonication is required, ensure the container is sealed.

Solutions should not be stored long-term unless stability data is available.[1]

Emergency Procedures
If Swallowed: Rinse mouth and immediately call a POISON CENTER or doctor.[3]

If on Skin: Wash the affected area with plenty of water.[3] Immediately remove contaminated

clothing.

Spills:

For minor spills, collect the dry material using absorbent pads. Avoid generating dust.[3][4]

Clean the affected area thoroughly.

Place all cleanup materials in a sealed container for proper disposal.

Disposal Plan
All waste containing CGP46381 must be treated as hazardous waste.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weighing boats, bench paper) in a

clearly labeled, sealed hazardous waste container.

Collect all liquid waste in a separate, labeled hazardous waste container. Do not mix with

other waste streams unless compatibility is confirmed.

Environmental Precaution: Avoid release to the environment.[3] Prevent spillage from

entering drains or waterways.

Disposal: Dispose of all waste through your institution's Environmental Health and Safety

(EHS) office, following all local, state, and federal regulations.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1668510?utm_src=pdf-body
https://www.apexbt.com/cgp-46381.html
https://www.sigmaaldrich.com/JP/en/sds/sigma/p0381?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/sigma/p0381?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/sigma/p0381?userType=undefined
https://store.apolloscientific.co.uk/storage/msds/BITP1699_msds.pdf
https://www.benchchem.com/product/b1668510?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/en/sds/sigma/p0381?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Workflow Diagram
The following diagram illustrates the standard workflow for handling CGP46381 in a laboratory

setting.
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Caption: Workflow for safe handling of CGP46381.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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